methyl 2-amino-3-cyanopropanoate hydrochloride
Overview
Description
Methyl 2-amino-3-cyanopropanoate hydrochloride (MACP) is a versatile organic compound with a wide range of applications in scientific research and laboratory experiments. It has a unique chemical structure, with two nitrogen atoms and two carbon atoms, which makes it an attractive choice for many research applications. Its structure also makes it a useful building block for the synthesis of more complex molecules. MACP has been used in a variety of scientific fields, ranging from biochemistry to pharmacology.
Scientific Research Applications
Methyl 2-amino-3-cyanopropanoate hydrochloride has been used in a variety of scientific research applications, including biochemistry, pharmacology, and chemical biology. It has been used as a substrate for enzyme-catalyzed reactions, as a ligand for protein-protein interactions, and as a tool for studying the structure and function of proteins. It has also been used as a reagent for the synthesis of various organic molecules, and as a substrate for the production of various metabolites.
Mechanism of Action
Methyl 2-amino-3-cyanopropanoate hydrochloride has been found to act as an inhibitor of several enzymes, including the enzyme monoamine oxidase (MAO). MAO is an enzyme involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, methyl 2-amino-3-cyanopropanoate hydrochloride can increase the levels of these neurotransmitters, which can have beneficial effects on mood and behavior.
Biochemical and Physiological Effects
methyl 2-amino-3-cyanopropanoate hydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, and to have a protective effect on cells against oxidative stress. It has also been shown to have neuroprotective effects, and to have anti-depressant and anti-anxiety properties.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-3-cyanopropanoate hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable under a wide range of temperatures and pH levels. It is also non-toxic, and can be used in a variety of biochemical assays. However, methyl 2-amino-3-cyanopropanoate hydrochloride can be difficult to purify, and it can be difficult to obtain a high yield from the synthesis reaction.
Future Directions
Methyl 2-amino-3-cyanopropanoate hydrochloride has great potential for use in a variety of research applications. It could be used to study the structure and function of proteins, as well as to study the effects of drugs on biochemical pathways. It could also be used to study the effects of environmental toxins on cells, and to develop new drugs and therapies. Additionally, methyl 2-amino-3-cyanopropanoate hydrochloride could be used to study the effects of aging on cells, and to develop therapies for age-related diseases. Finally, methyl 2-amino-3-cyanopropanoate hydrochloride could be used to study the effects of diet and nutrition on health, and to develop new dietary supplements.
Synthesis Methods
Methyl 2-amino-3-cyanopropanoate hydrochloride can be synthesized in several different ways. The most common method is the reaction of 2-amino-3-cyano-3-propanol with hydrochloric acid. This reaction yields a salt of methyl 2-amino-3-cyanopropanoate hydrochloride, which can then be purified by recrystallization. Other methods of synthesis include the reaction of 2-amino-3-cyano-3-propanol with sodium or potassium hydroxide, as well as the reaction of 2-amino-3-cyano-3-propanol with ethyl bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-cyanopropanoate hydrochloride involves the reaction of methyl cyanoacetate with ethyl chloroformate to form methyl 2-chloro-3-cyanopropanoate, which is then reacted with ammonia to form methyl 2-amino-3-cyanopropanoate. The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Methyl cyanoacetate", "Ethyl chloroformate", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Methyl cyanoacetate is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form methyl 2-chloro-3-cyanopropanoate.", "Step 2: Methyl 2-chloro-3-cyanopropanoate is then reacted with ammonia in the presence of a catalyst such as palladium on carbon to form methyl 2-amino-3-cyanopropanoate.", "Step 3: The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt of methyl 2-amino-3-cyanopropanoate." ] } | |
CAS RN |
1378300-29-8 |
Product Name |
methyl 2-amino-3-cyanopropanoate hydrochloride |
Molecular Formula |
C5H9ClN2O2 |
Molecular Weight |
164.6 |
Purity |
95 |
Origin of Product |
United States |
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